Cas no 50366-58-0 ( )

  structure
  structure
Product Name: 
CAS No:50366-58-0
MF:C12H16O3S
MW:240.318642616272
CID:933646
PubChem ID:322752
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-3-propylsulfonylpropan-1-one
    • 50366-58-0
    • NSC280875
    • NSC-280875
    • DTXSID80314152
    • 1-Phenyl-3-(propane-1-sulfonyl)propan-1-one
    •  
    • Inchi: 1S/C12H16O3S/c1-2-9-16(14,15)10-8-12(13)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
    • InChI Key: OMIZSKBMWVZVNS-UHFFFAOYSA-N
    • SMILES: S(CCC)(CCC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 240.08208
  • Monoisotopic Mass: 240.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • Density: 1.155
  • Boiling Point: 436.6°C at 760 mmHg
  • Flash Point: 272.9°C
  • Refractive Index: 1.522
  • PSA: 51.21
  • LogP: 3.16500
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